N,N'-[(1-phenyl-1,1-ethanediyl)di-4,1-phenylene]diacetamide

• IUPAC Name: N-[4-[1-(4-acetamidophenyl)-1-phenylethyl]phenyl]acetamide
• InChI: InChI=1S/C24H24N2O2/c1-17(27)25-22-13-9-20(10-14-22)24(3,19-7-5-4-6-8-19)21-11-15-23(16-12-21)26-18(2)28/h4-16H,1-3H3,(H,25,27)(H,26,28)
• InChI Key: IMTXQAABRYBNRD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(C)(C2=CC=CC=C2)C3=CC=C(C=C3)NC(=O)C
• Molecular Formula: C24H24N2O2
• Molecular Weight: 372.5 g/mol

Description

N,N'-[(1-phenyl-1,1-ethanediyl)di-4,1-phenylene]diacetamide, also known as PDA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N,N'-[(1-phenyl-1,1-ethanediyl)di-4,1-phenylene]diacetamide is not fully understood, but it is believed to interact with proteins and enzymes through hydrogen bonding and hydrophobic interactions. This compound has been shown to bind to the active site of enzymes and inhibit their activity, making it a potential enzyme inhibitor.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including cytotoxicity, antioxidant activity, and anti-inflammatory activity. This compound has been shown to induce apoptosis in cancer cells and reduce oxidative stress in cells. This compound has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N'-[(1-phenyl-1,1-ethanediyl)di-4,1-phenylene]diacetamide is its ease of synthesis and purification, making it readily available for use in lab experiments. This compound also has a high melting point, making it stable at high temperatures. However, one limitation of this compound is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are many potential future directions for research on N,N'-[(1-phenyl-1,1-ethanediyl)di-4,1-phenylene]diacetamide, including the development of new materials and polymers, the investigation of its anticancer properties, and the study of its interactions with proteins and enzymes. Additionally, this compound could be used as a tool for the study of protein-ligand interactions and enzyme kinetics, providing valuable insights into the mechanisms of these processes. Overall, this compound has great potential for a wide range of scientific applications and is an exciting area of research.

Synthesis Methods

N,N'-[(1-phenyl-1,1-ethanediyl)di-4,1-phenylene]diacetamide can be synthesized through a simple reaction between 4-aminobenzophenone and diethyl oxalate in the presence of a base catalyst. The reaction takes place in a solvent such as ethanol or methanol, and the resulting product is purified through recrystallization.

Scientific Research Applications

N,N'-[(1-phenyl-1,1-ethanediyl)di-4,1-phenylene]diacetamide has been extensively studied for its potential applications in various fields, including materials science, medicinal chemistry, and biochemistry. In materials science, this compound has been used as a building block for the synthesis of novel polymers and materials with unique properties. In medicinal chemistry, this compound has been investigated for its potential as an anticancer agent and as a drug delivery system. In biochemistry, this compound has been used as a probe to study protein-ligand interactions and enzyme kinetics.